Cas no 1303974-03-9 (tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate)

Tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the introduction of difluorinated piperidine scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The bromomethyl moiety provides a reactive handle for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. The geminal difluorination at the 3-position imparts unique steric and electronic properties, making this compound useful in medicinal chemistry for modulating pharmacokinetics and bioactivity. Its well-defined reactivity and structural features make it a practical choice for constructing complex molecules, particularly in drug discovery and agrochemical research.

tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate structure

1303974-03-9 structure

Product Name:tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate

CAS No:1303974-03-9

MF:C₁₁H₁₈BrF₂NO₂

MW:314.166929721832

MDL:MFCD18909766

CID:5140650

PubChem ID:129950140

Update Time:2026-03-03

tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate
- 4-(Bromomethyl)-1-Boc-3,3-difluoropiperidine
- t-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate
- AKOS040805107
- tert-Butyl4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate
- MFCD18909766
- 1-Boc-4-(bromomethyl)-3,3-difluoropiperidine
- P19917
- SY346582
- SCHEMBL19359161
- 1303974-03-9
- AAMRYYQQMYOAST-UHFFFAOYSA-N
- BS-43339
- tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate
- MDL： MFCD18909766
- Inchi： 1S/C11H18BrF2NO2/c1-10(2,3)17-9(16)15-5-4-8(6-12)11(13,14)7-15/h8H,4-7H2,1-3H3
- InChI Key： AAMRYYQQMYOAST-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCC(CBr)C(F)(F)C1

Computed Properties

Exact Mass: 313.04890g/mol
Monoisotopic Mass: 313.04890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29.5Å²

tert-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate Pricemore >>

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abcr	AB556410-100 mg	t-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate; .	1303974-03-9		100MG	€509.40	2022-03-01
abcr	AB556410-250 mg	t-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate; .	1303974-03-9		250MG	€748.80	2022-03-01
abcr	AB556410-500 mg	t-Butyl 4-(bromomethyl)-3,3-difluoropiperidine-1-carboxylate; .	1303974-03-9		500MG	€986.80	2022-03-01
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